Cas no 66572-14-3 (Methanone, (1-methyl-1H-indole-5,6-diyl)bis[phenyl-)

Methanone, (1-methyl-1H-indole-5,6-diyl)bis[phenyl- structure
66572-14-3 structure
Product Name:Methanone, (1-methyl-1H-indole-5,6-diyl)bis[phenyl-
CAS No:66572-14-3
MF:C23H17NO2
MW:339.386585950851
CID:396140
PubChem ID:12400284
Update Time:2025-04-19

Methanone, (1-methyl-1H-indole-5,6-diyl)bis[phenyl- Chemical and Physical Properties

Names and Identifiers

    • (6-benzoyl-1-methylindol-5-yl)-phenylmethanone
    • (1-Methyl-1H-indole-5,6-diyl)bis(phenylmethanone)
    • 66572-14-3
    • DTXSID60496445
    • Methanone, (1-methyl-1H-indole-5,6-diyl)bis[phenyl-
    • Inchi: 1S/C23H17NO2/c1-24-13-12-18-14-19(22(25)16-8-4-2-5-9-16)20(15-21(18)24)23(26)17-10-6-3-7-11-17/h2-15H,1H3
    • InChI Key: FOPSYLRAVSOSGB-UHFFFAOYSA-N
    • SMILES: O=C(C1C=CC=CC=1)C1=CC2=C(C=CN2C)C=C1C(C1C=CC=CC=1)=O

Computed Properties

  • Exact Mass: 339.12601
  • Monoisotopic Mass: 339.125928785g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 4
  • Complexity: 518
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.7
  • Topological Polar Surface Area: 39.1Ų

Experimental Properties

  • PSA: 39.07
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